![molecular formula C21H32ClN3O2S B3013307 N-(2-(diethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide hydrochloride CAS No. 1216565-69-3](/img/structure/B3013307.png)
N-(2-(diethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(diethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide hydrochloride is a useful research compound. Its molecular formula is C21H32ClN3O2S and its molecular weight is 426.02. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
- N-(6-methoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide hydrochloride is used in the synthesis of new chemical structures, such as 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides. These compounds represent a novel class of pseudopeptidic [1,2,4]triazines, which are significant in pharmaceutical research (Sañudo, Marcaccini, Basurto, & Torroba, 2006).
Cytotoxic and Antimicrobial Activities
- Some derivatives of benzothiazole, including N-(benzo[d]thiazol-2-yl)cyclohexanecarboxamides, have been synthesized and evaluated for their cytotoxic and antimicrobial properties. These compounds have shown significant cytotoxicity against cancer cell lines and moderate inhibitory effects on bacterial and fungal growth (Nam, Dung, Thuong, & Hien, 2010).
Novel Analgesic and Anti-inflammatory Agents
- Novel compounds synthesized from the benzothiazole derivative have been identified as potent inhibitors of cyclooxygenase-1/2 (COX-1/2), exhibiting significant analgesic and anti-inflammatory activities. This indicates their potential as new therapeutic agents for pain and inflammation management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Discovery of Anti-depressants
- Benzothiazole derivatives have been employed in the design and synthesis of new 5-HT3 receptor antagonists. These compounds, like 3-ethoxyquinoxalin-2-carboxamides, have shown promise as novel antidepressants, highlighting the versatility of benzothiazole in psychiatric drug development (Mahesh, Devadoss, Pandey, & Bhatt, 2011).
Properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)cyclohexanecarboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N3O2S.ClH/c1-4-23(5-2)13-14-24(20(25)16-9-7-6-8-10-16)21-22-18-12-11-17(26-3)15-19(18)27-21;/h11-12,15-16H,4-10,13-14H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHDOMYLHPGMSFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)C3CCCCC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.